2-tert-butyl-6-(ethoxyacetyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

• IUPAC Name: 1-(2-tert-butyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-2-ethoxyethanone
• InChI: InChI=1S/C14H21N3O2/c1-5-19-9-12(18)17-7-10-6-15-13(14(2,3)4)16-11(10)8-17/h6H,5,7-9H2,1-4H3
• InChI Key: WNDXKPMBDFTSLK-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CC2=CN=C(N=C2C1)C(C)(C)C
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

The compound “2-tert-butyl-6-(ethoxyacetyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Chemical Reactions Analysis

The chemical reactions involving pyrimidine derivatives can be quite diverse, depending on the functional groups present in the molecule. Pyrimidines can undergo reactions such as substitution, addition, and elimination.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. For example, the anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Future Directions

The future directions in the study of pyrimidine derivatives could involve the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.